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In the ever-evolving landscape of photovoltaic research, the pursuit of higher solar energy

conversion efficiency remains a primary driver of innovation. While silicon-based solar cells

have long dominated the market, thin-film technologies, particularly Copper Indium diSelenide

(CuInSe₂) and its alloys like Copper Indium Gallium diSelenide (CIGS), present a compelling

alternative. This guide provides a comprehensive comparison of the efficiency benchmarks of

CuInSe₂ and silicon solar cells, tailored for researchers, scientists, and professionals in the

field. We will delve into the latest record efficiencies, the experimental protocols for their

evaluation, and a structured comparison of their performance metrics.

Quantitative Performance Comparison
The following table summarizes the key performance indicators for record-holding laboratory-

scale CuInSe₂ (and its CIGS variant) and silicon solar cells. It is important to note that these

represent champion cell efficiencies, which are typically higher than the efficiencies of

commercially available modules.
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Parameter
Copper Indium Gallium
Selenide (CIGS)

Crystalline Silicon (mono-
Si)

Record Efficiency
23.35% (Cd-Free Cu(In,Ga)

(Se,S)₂)

27.81% (Hybrid Interdigitated

Back-Contact)[1][2][3][4]

Typical Commercial Module

Efficiency
15% - 19% 19% - 23%

Theoretical Efficiency Limit

(Single Junction)
~30%

~29.4% (Shockley-Queisser

limit)

Key Performance

Characteristics

High absorption coefficient,

good performance in low light

and high temperatures,

potential for flexible substrates.

[5]

Mature and reliable

technology, high efficiency and

long-term stability, well-

established manufacturing

processes.

Challenges

Complexity in composition

control of the absorber layer,

scarcity of indium.

Higher manufacturing costs for

high-purity silicon wafers,

performance degradation at

high temperatures.

Experimental Protocols: A Closer Look
The determination of solar cell efficiency is a meticulous process governed by standardized

procedures to ensure reproducibility and comparability of results across different research

laboratories and manufacturing facilities.

Fabrication of High-Efficiency Solar Cells
CuInSe₂ (CIGS) Solar Cell Fabrication:

High-efficiency CIGS solar cells are typically fabricated on a substrate such as soda-lime glass

coated with a molybdenum (Mo) back contact. The crucial CIGS absorber layer is most

commonly deposited using one of two primary methods:

Co-evaporation: This physical vapor deposition technique involves the simultaneous

evaporation of copper, indium, gallium, and selenium from different sources in a high-
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vacuum chamber.[6] This method allows for precise control over the elemental composition

and grading of the bandgap within the absorber layer, which is critical for achieving high

efficiencies.

Two-Step Process (Selenization): In this method, a precursor film of copper, indium, and

gallium is first deposited onto the substrate, often by sputtering.[7] This metallic precursor is

then exposed to a selenium-containing atmosphere (e.g., H₂Se gas or evaporated selenium)

at elevated temperatures. This "selenization" step converts the metallic film into the CIGS

semiconductor.

Following the deposition of the CIGS layer, a thin buffer layer, traditionally cadmium sulfide

(CdS) deposited via chemical bath deposition (CBD), is applied.[6][8] This is followed by a

transparent conducting oxide (TCO) window layer, typically intrinsic zinc oxide (i-ZnO) and

aluminum-doped zinc oxide (AZO), deposited by sputtering.[8] Finally, metal contact grids (e.g.,

Ni/Al) are deposited to complete the cell structure.[7]

Silicon Solar Cell Fabrication (Hybrid Interdigitated Back-Contact - HIBC):

The record-efficiency silicon solar cell utilizes a sophisticated Hybrid Interdigitated Back-

Contact (HIBC) architecture. While the proprietary specifics of the record cell's fabrication by

LONGi are not fully disclosed, the general principles of IBC cell manufacturing involve:

Wafer Preparation: The process starts with a high-quality monocrystalline silicon wafer.

Front Surface Passivation: A dielectric layer is deposited on the front surface to reduce

recombination losses. This is crucial for maximizing the collection of charge carriers.

Backside Structuring: The key feature of IBC cells is that both the positive and negative

electrical contacts are located on the rear of the cell. This is achieved by creating

interdigitated (finger-like) regions of p-type and n-type doping on the backside. This complex

patterning is often done using photolithography and etching techniques.

Metallization: Metal contacts are then deposited onto these doped regions to collect the

current. By having the contacts on the back, shadowing losses on the front surface are

eliminated, increasing the amount of light that can be absorbed.

Characterization and Efficiency Measurement
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The efficiency of a solar cell is determined by measuring its current-voltage (I-V) characteristics

under standardized illumination. The internationally recognized Standard Test Conditions (STC)

are:

Irradiance: 1000 W/m² (or 100 mW/cm²)

Spectral Distribution: Air Mass 1.5 (AM1.5) global spectrum, which simulates the sunlight

spectrum after passing through 1.5 times the Earth's atmosphere.

Cell Temperature: 25 °C

The experimental setup for I-V measurement typically includes:

A solar simulator to provide a uniform and stable light source that mimics the AM1.5

spectrum.

A temperature-controlled stage to maintain the cell at 25 °C.

A four-point probe measurement system to accurately measure the voltage and current,

minimizing the influence of contact resistance.

A variable electronic load to sweep the voltage across the cell from its open-circuit condition

to its short-circuit condition.

From the resulting I-V curve, the key performance parameters are extracted:

Open-Circuit Voltage (Voc): The maximum voltage when no current is flowing.

Short-Circuit Current (Isc): The maximum current when the voltage is zero.

Fill Factor (FF): A measure of the "squareness" of the I-V curve, representing the ratio of the

maximum power to the product of Voc and Isc.

Efficiency (η): The ratio of the maximum power output (Pmax) to the input power from the

light source (Pin).

For a result to be officially recognized as a record, it must be certified by an accredited

independent laboratory such as the National Renewable Energy Laboratory (NREL) in the
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United States or the Fraunhofer Institute for Solar Energy Systems (ISE) in Germany. These

institutions adhere to rigorous calibration and measurement protocols to ensure the accuracy

and impartiality of the results.
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Caption: Experimental workflow for the fabrication and benchmarking of CuInSe₂ and Silicon

solar cells.
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Caption: Simplified logical flow of charge generation and collection in CuInSe₂ and Silicon solar

cells.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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